Cas no 824975-85-1 (2-Cyclohexen-1-one, 6-(1-hydroxy-1-methylethyl)-2-methyl-)

• Product name: 2-Cyclohexen-1-one, 6-(1-hydroxy-1-methylethyl)-2-methyl-
• CAS No: 824975-85-1
• MF: C₁₀H₁₆O₂
• MW: 168.23284
• CID: 689555
• PubChem ID: 11263724

2-Cyclohexen-1-one, 6-(1-hydroxy-1-methylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 6-(1-hydroxy-1-methylethyl)-2-methyl-
• 6-(2-hydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one
• DTXSID80460441
• 824975-85-1

• Inchi： InChI=1S/C10H16O2/c1-7-5-4-6-8(9(7)11)10(2,3)12/h5,8,12H,4,6H2,1-3H3
• InChI Key： UDEPYWOXPBJHQV-UHFFFAOYSA-N
• SMILES： CC1=CCCC(C1=O)C(C)(C)O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų